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Compound Focus: 6-methyl-5,6-dihydro-2H-pyran-2-one

CAS No.: 10048-32-5

Cat. No.: S585792

Chemical Background and Relevance

Parasorbic acid (6-methyl-5,6-dihydro-2H-pyran-2-one) is a lactone naturally found in the berries of the
mountain ash (Sorbus aucuparia), also known as rowanberries [1] [2]. It serves as a key precursor in the
synthesis of sorbic acid and 1,3-pentadiene (piperylene), both of which are valuable industrial compounds.
Sorbic acid is a widely used preservative, while piperylene is a monomer in the production of plastics and

resins [3].

The transformation involves an acid-catalyzed ring-opening and decarboxylation sequence. A significant
application is the production of 2,4-hexadienoic acid (sorbic acid) and 1,3-pentadiene from 6-methyl-5,6-

dihydro-2-pyrone (parasorbic acid), as outlined in a patent from the search results [3].

Generalized Experimental Protocol

The following protocol is adapted from the methods described in patent US20120116119A1, "Production of
2,4-hexadienoic acid and 1,3-pentadiene from 6-methyl-5,6-dihydro-2-pyrone" [3].

Materials

e Reactant: Parasorbic acid (6-methyl-5,6-dihydro-2H-pyran-2-one).
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e Catalyst: A solid acid catalyst is employed. The patent specifically mentions the use of niobium

pentoxide (Nb20s) or acidic ion-exchange resins.

e Solvent: The reaction can be performed in various solvents. The patent example uses

tetrahydrofuran (THF).

Procedure

¢ Reaction Setup: Charge a suitable reaction vessel (such as a round-bottom flask) with parasorbic

acid and the solid acid catalyst.

¢ Solvent Addition: Add the solvent (e.g., THF) to the mixture.

¢ Heating and Reaction: Heat the reaction mixture to a temperature of 65°C.

¢ Monitoring and Completion: Allow the reaction to proceed for a defined period. The patent indicates

that under these conditions, parasorbic acid is consumed, and the products are formed.

e Work-up: The solid catalyst can be separated from the reaction mixture via filtration. The final

products (sorbic acid and piperylene) can then be isolated from the filtrate using standard techniques

like distillation or extraction.

Quantitative Reaction Data

The table below summarizes key parameters and outcomes from the patent for the conversion of parasorbic

acid [3].

Parameter Details | Value

Notes

Primary Reactant  6-methyl-5,6-dihydro-2-pyrone
(Parasorbic acid)

Catalyst Niobium pentoxide (Nb20s)
Solvent Tetrahydrofuran (THF)
Reaction 65°C

Temperature

Acidic ion-exchange resins are also
cited as an option.
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Parameter Details [ Value Notes

Products Formed 2,4-Hexadienoic acid (Sorbic acid) & 1,3- Confirms the ring-opening and
Pentadiene (Piperylene) decarboxylation pathway.

Experimental Workflow and Transformation Pathway

The following diagram illustrates the core chemical transformation and the general experimental workflow

for the acid-catalyzed ring-opening of parasorbic acid.

Experimental Workflow

Parasorbic Acid
(6-methyl-5,6-dihydro-2-pyrone)
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Diagram 1: The workflow for the acid-catalyzed ring-opening and decarboxylation of parasorbic acid,

yielding sorbic acid and piperylene.

Key Considerations for Application

e Catalyst Selection: The choice of solid acid catalyst (like Nb20Os) is crucial as it facilitates the ring-
opening and can be easily separated and potentially reused, which is beneficial for process efficiency

[3].

¢ Toxicity of Precursor: Please note that parasorbic acid, found in rowanberry seeds, is toxic and can
cause indigestion and kidney damage if ingested in excessive amounts. Proper laboratory safety
procedures for handling chemicals must be observed [2].

¢ Reaction Optimization: The provided parameters are a starting point. For process scale-up or higher
yields, further optimization of catalyst loading, reaction time, and solvent system may be necessary.

I hope these structured application notes provide a solid foundation for your work. Should you require

further investigation into specific catalyst preparation methods or isolation techniques, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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